Cas no 299951-78-3 (OTAVA-BB BB0103580251)

• Product Name: OTAVA-BB BB0103580251
• CAS No: 299951-78-3
• MF: C₁₆H₉F₃O₄
• MW: 322.235475301743
• CID: 915865
• PubChem ID: 5399647
• Update Time: 2025-04-19

OTAVA-BB BB0103580251 Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 7-hydroxy-3-(2-phenyl-4-thiazolyl)-
• 7-hydroxy-3-(2-phenyl-thiazol-4-yl)-chromen-4-one
• 7-hydroxy-3-(4-hydroxy-phenyl)-2-trifluoromethyl-chromen-4-one
• AC1NTB4T
• CTK1F2161
• Oprea1_293069
• STOCK1S-29629
• SCHEMBL2182106
• OTAVA-BB BB0103580251
• 7-hydroxy-3-(4-hydroxyphenyl)-2-(trifluoromethyl)chromen-4-one
• AKOS000272714
• SR-01000417092
• 7-hydroxy-3-(4-hydroxyphenyl)-2-(trifluoromethyl)-4h-chromen-4-one
• SR-01000417092-1
• 299951-78-3

• Inchi： 1S/C16H9F3O4/c17-16(18,19)15-13(8-1-3-9(20)4-2-8)14(22)11-6-5-10(21)7-12(11)23-15/h1-7,20-21H
• InChI Key： FDOCSPJSORMSTH-UHFFFAOYSA-N
• SMILES： FC(C1=C(C2C=CC(=CC=2)O)C(C2C=CC(=CC=2O1)O)=O)(F)F

Computed Properties

• Exact Mass: 322.04529325g/mol
• Monoisotopic Mass: 322.04529325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones